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For Researchers, Scientists, and Drug Development Professionals
Introduction

Rolicyprine, also known as Rolicypram and designated by the code EX 4883, is a compound
that has been classified as an antidepressant. This technical guide provides a comprehensive
overview of the available pharmacological information on Rolicyprine, with a focus on its
mechanism of action, and available preclinical data. Due to the limited availability of detailed
public data, this document summarizes the established classifications and provides context
within its therapeutic class.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Rolicyprine is provided in Table 1.

Table 1: Chemical and Physical Properties of Rolicyprine

Property Value Reference
Chemical Formula C14H16N202 [1][2]
Molecular Weight 244.29 g/mol [1112]
Synonyms Rolicypram, EX 4883 [2]
Therapeutic Class Antidepressant
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Pharmacodynamics: Mechanism of Action

Rolicyprine is classified as a Monoamine Oxidase Inhibitor (MAOI). Monoamine oxidases are
a family of enzymes responsible for the degradation of monoamine neurotransmitters, such as
serotonin, norepinephrine, and dopamine, in the synaptic cleft. By inhibiting these enzymes,
MAOIs increase the concentration of these neurotransmitters in the brain, which is believed to
be the primary mechanism underlying their antidepressant effects.

There are two main isoforms of monoamine oxidase: MAO-A and MAO-B. While the specific
inhibitory profile of Rolicyprine against these isoforms is not detailed in the readily available
literature, the therapeutic efficacy of MAOIs in depression is primarily associated with the
inhibition of MAO-A.

Signaling Pathway of Monoamine Oxidase Inhibition

The following diagram illustrates the general signaling pathway affected by monoamine oxidase
inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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